Cas no 954610-67-4 (1-(3-chlorophenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-(3-chlorophenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 954610-67-4
• MF: C₂₀H₂₂ClN₃O₃
• MW: 387.859983921051
• CID: 6598547
• PubChem ID: 16920021
• Update Time: 2025-05-30

1-(3-chlorophenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• SR-01000912297-1
• AKOS024643989
• 1-(3-chlorophenyl)-3-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• 954610-67-4
• SR-01000912297
• 1-(3-chlorophenyl)-3-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea
• 1-(3-chlorophenyl)-3-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• F2372-0112

• Inchi： 1S/C20H22ClN3O3/c1-2-27-18-8-6-17(7-9-18)24-13-14(10-19(24)25)12-22-20(26)23-16-5-3-4-15(21)11-16/h3-9,11,14H,2,10,12-13H2,1H3,(H2,22,23,26)
• InChI Key： MGRJYDOOEQJGJO-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NCC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)=O

Computed Properties

• Exact Mass: 387.1349693g/mol
• Monoisotopic Mass: 387.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(3-chlorophenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Comprehensive Overview of 1-(3-chlorophenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954610-67-4)

The compound 1-(3-chlorophenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea, identified by its CAS No. 954610-67-4, is a specialized organic molecule with a unique structural framework. This urea derivative features a 3-chlorophenyl group and a 4-ethoxyphenyl-substituted pyrrolidinone moiety, making it a subject of interest in medicinal chemistry and material science. Its molecular architecture suggests potential applications in drug discovery, particularly in targeting enzyme modulation or receptor interactions.

In recent years, researchers have focused on urea-based compounds due to their versatility in pharmaceutical design. The presence of the 5-oxopyrrolidin-3-ylmethyl group in this compound enhances its binding affinity to biological targets, a feature often explored in neurodegenerative disease research. With the growing demand for small-molecule therapeutics, CAS No. 954610-67-4 has garnered attention for its potential role in addressing unmet medical needs.

The synthesis of 1-(3-chlorophenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea involves multi-step organic reactions, including urea coupling and pyrrolidinone ring formation. Its chlorophenyl and ethoxyphenyl substituents contribute to its lipophilicity, a critical factor in drug bioavailability studies. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity and structural integrity.

From an industrial perspective, this compound aligns with trends in green chemistry and sustainable synthesis. Researchers are investigating solvent-free or catalytic methods to optimize its production, reducing environmental impact. The ethoxyphenyl moiety, in particular, offers opportunities for derivatization, enabling the development of novel analogs with improved properties.

In the context of AI-driven drug discovery, CAS No. 954610-67-4 serves as a valuable scaffold for virtual screening and molecular docking studies. Computational models predict its interaction with proteins involved in inflammatory pathways, a hot topic in autoimmune disease research. Such insights accelerate the identification of lead compounds for preclinical testing.

Safety and regulatory aspects of 1-(3-chlorophenyl)-3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}urea are under continuous evaluation. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its stability under various storage conditions is a key consideration for pharmaceutical formulation.

Future research directions may explore its role in precision medicine, leveraging its structural features for targeted therapies. Collaborations between academia and industry could unlock its potential in orphan drug development, addressing rare diseases with limited treatment options.